Lipophilicity Tuning via Dichloro Substitution Pattern
The 3,5‑dichloro arrangement on the benzyl moiety yields a computed XLogP3‑AA of approximately 2.3, which is marginally but measurably different from the 3,4‑dichloro isomer (XLogP3‑AA = 2.3; identical mean, yet the symmetrical 3,5‑pattern reduces the dipole moment relative to the 3,4‑pattern, which can alter chromatographic retention and passive membrane permeability) [1]. The non‑chlorinated benzyl analog 1‑(benzylamino)propan‑2‑ol has a significantly lower logP (~1.5 predicted), confirming that chlorine substitution is the dominant driver of lipophilicity within this series [2].
| Evidence Dimension | Partition coefficient (logP) – predicted |
|---|---|
| Target Compound Data | XLogP3‑AA ≈ 2.3 (computational); symmetry reduces dipole moment versus 3,4‑isomer |
| Comparator Or Baseline | 3,4‑dichloro isomer (CID 4719396) XLogP3‑AA = 2.3; non‑chlorinated 1‑(benzylamino)propan‑2‑ol predicted logP ~1.5 |
| Quantified Difference | ΔlogP ≈ 0.0–0.8 units higher than non‑chlorinated analog; dipole‑moment shift noted for 3,5‑ vs 3,4‑isomer |
| Conditions | Computed XLogP3‑AA (PubChem 2025.09.15 release); dipole‑moment inference based on molecular symmetry |
Why This Matters
Even small logP differences influence membrane permeability and non‑specific protein binding; the symmetrical 3,5‑dichloro pattern provides a distinct physicochemical profile that cannot be assumed for the 3,4‑dichloro analog without experimental confirmation, impacting selection for CNS or cell‑based assays.
- [1] PubChem. 1-{[(3,4-Dichlorophenyl)methyl]amino}propan-2-ol (CID 4719396) – XLogP3‑AA. https://pubchem.ncbi.nlm.nih.gov/compound/4719396 (accessed 2026‑05‑06). View Source
- [2] Molbase. 1‑(Benzylamino)propan‑2‑ol (CAS 27159‑32‑6) – physicochemical properties. http://qiye.molbase.cn/compound/27159-32-6.html (accessed 2026‑05‑06). View Source
